Cas no 1172344-33-0 (5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide)

5-Phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core linked to a phenyl-substituted oxazole carboxamide moiety. Its structural complexity suggests potential utility as a pharmacologically active agent, particularly in kinase inhibition or receptor modulation, given the presence of a pyrrolidine-substituted pyrazolopyrimidine scaffold—a motif common in bioactive molecules. The oxazole carboxamide group may enhance binding affinity and selectivity. This compound is of interest in medicinal chemistry for its modular design, enabling further derivatization for structure-activity relationship studies. Its synthetic route and purity profile should be carefully optimized to ensure reproducibility in research applications.
5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide structure
1172344-33-0 structure
Product Name:5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide
CAS No:1172344-33-0
MF:C21H21N7O2
MW:403.437143087387
CID:5456513
Update Time:2025-05-21

5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-N-[2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
    • 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C21H21N7O2/c29-21(17-12-18(30-26-17)15-6-2-1-3-7-15)22-8-11-28-20-16(13-25-28)19(23-14-24-20)27-9-4-5-10-27/h1-3,6-7,12-14H,4-5,8-11H2,(H,22,29)
    • InChI Key: AVSMHTABEWNLPN-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2)=CC(C(NCCN2C3=C(C=N2)C(N2CCCC2)=NC=N3)=O)=N1

5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide Pricemore >>

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Additional information on 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 1172344-33-0)

The compound 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 1172344-33-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core coupled with a pyrrolidin-1-yl moiety and a 1,2-oxazole-3-carboxamide tail, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in oncology and inflammation, given the growing demand for novel therapeutics in these areas.

One of the most frequently searched questions related to this compound is: "What is the mechanism of action of 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide?" Preliminary studies suggest that this molecule may act as a kinase inhibitor, targeting key enzymes involved in cell proliferation and immune response. The pyrazolo[3,4-d]pyrimidine scaffold is known to interact with ATP-binding sites of kinases, while the pyrrolidin-1-yl group enhances solubility and bioavailability. These properties align with current trends in precision medicine, where small molecules like this are designed to minimize off-target effects.

Another hot topic in the scientific community is the synthetic route for CAS No. 1172344-33-0. Organic chemists are exploring efficient methodologies to produce this compound with high yield and purity. Recent advancements in microwave-assisted synthesis and flow chemistry have shown promise in optimizing the multi-step process required to assemble its complex architecture. These techniques not only reduce reaction times but also improve sustainability—a critical consideration in modern pharmaceutical manufacturing.

The structure-activity relationship (SAR) of 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is another area of intense investigation. Modifications to the phenyl ring or the pyrrolidin-1-yl substituent could significantly alter its binding affinity and selectivity. Computational modeling and molecular docking studies are frequently employed to predict these interactions, addressing another common query: "How does CAS No. 1172344-33-0 interact with its target proteins?"

From a commercial perspective, the demand for high-purity reference standards of this compound has risen, particularly among contract research organizations (CROs) and academic labs. Quality control protocols, including HPLC and LC-MS analysis, are essential to ensure batch-to-batch consistency. This aligns with broader industry concerns about reproducibility in preclinical research, a topic frequently debated in scientific forums.

In summary, 5-phenyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide represents a compelling case study in modern drug design. Its multifaceted applications, coupled with cutting-edge synthetic and analytical techniques, position it as a valuable tool for addressing unmet medical needs. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.

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